Cas no 119973-31-8 (26,27-Dinorergosta-3,5,22-triene,(22E)- (9CI))

• Product Name: 26,27-Dinorergosta-3,5,22-triene,(22E)- (9CI)
• CAS No: 119973-31-8
• MF: C₂₆H₄₀
• MW: 352.595808029175
• CID: 234539
• PubChem ID: 6436445
• Update Time: 2025-04-19

26,27-Dinorergosta-3,5,22-triene,(22E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 26,27-Dinorergosta-3,5,22-triene,(22E)- (9CI)
• 10,13-dimethyl-17-[(E)-5-methylhex-2-en-2-yl]-2,7,8,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene
• 119973-31-8
• 24-Norcholesta-3,5,22-triene
• 26,27-Dinorergosta-3,5,22-triene, (22E)-

• Inchi： 1S/C26H40/c1-18(2)9-10-19(3)22-13-14-23-21-12-11-20-8-6-7-16-25(20,4)24(21)15-17-26(22,23)5/h6,8,10-11,18,21-24H,7,9,12-17H2,1-5H3/b19-10+
• InChI Key： BEOQBQAFEBQIMY-VXLYETTFSA-N
• SMILES： C12(C)CCC3C4(C)CCC=CC4=CCC3C1CCC2/C(=C/CC(C)C)/C

Computed Properties

• Exact Mass: 352.3132
• Monoisotopic Mass: 352.313001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 8.8

Experimental Properties

• Density: 0.97
• Boiling Point: 446.2°Cat760mmHg
• Flash Point: 216.4°C
• Refractive Index: 1.537
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroids and steroid derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives